Cas no 933690-72-3 (2-(1,4-dithian-2-yl)acetic acid)

• Product Name: 2-(1,4-dithian-2-yl)acetic acid
• CAS No: 933690-72-3
• MF: C₆H₁₀O₂S₂
• MW: 178.272399425507
• CID: 4666002
• Update Time: 2025-05-23

2-(1,4-dithian-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-dithian-2-yl)acetic acid

• Inchi： 1S/C6H10O2S2/c7-6(8)3-5-4-9-1-2-10-5/h5H,1-4H2,(H,7,8)
• InChI Key： WWBFAEVCVVUDKZ-UHFFFAOYSA-N
• SMILES： S1CCSCC1CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids

Additional information on 2-(1,4-dithian-2-yl)acetic acid

2-(1,4-Dithian-2-yl)Acetic Acid: A Comprehensive Overview

2-(1,4-Dithian-2-yl)acetic acid, a compound identified by the CAS number 933690-72-3, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiane derivatives, which are known for their versatile chemical properties and reactivity. The structure of 2-(1,4-dithian-2-yl)acetic acid consists of a thiane ring system (a six-membered ring containing two sulfur atoms) attached to an acetic acid moiety, making it a valuable building block in organic synthesis.

The synthesis of 933690-72-3 involves advanced methodologies that leverage the reactivity of sulfur-containing compounds. Recent studies have highlighted its role as an intermediate in the preparation of bioactive molecules, particularly in drug discovery. The compound's ability to undergo various transformations, such as nucleophilic additions and cyclizations, has made it a focal point in medicinal chemistry research. For instance, researchers have explored its potential as a precursor for developing anti-inflammatory agents and antioxidants.

One of the most intriguing aspects of 2-(1,4-dithian-2-yl)acetic acid is its participation in organocatalytic reactions. Recent findings have demonstrated its effectiveness as a catalyst in asymmetric synthesis, enabling the formation of chiral centers with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where the production of enantiopure compounds is crucial for drug efficacy and safety.

In addition to its synthetic applications, 933690-72-3 has shown promise in materials science. Its sulfur-rich structure contributes to its thermal stability and mechanical properties, making it a candidate for use in advanced polymers and composites. Researchers are currently investigating its potential as a component in high-performance materials for aerospace and automotive industries.

The environmental impact of 2-(1,4-dithian-2-yl)acetic acid has also been a topic of recent interest. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary results suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with growing industry demands for eco-friendly chemical solutions.

Furthermore, the compound's spectroscopic properties have been extensively studied using techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its reactivity and stability under different conditions.

In conclusion, 933690-72-3, or 2-(1,4-dithian-2-yl)acetic acid, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and material science, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.